Cas no 1294514-37-6 (2,4-Dimethyl-5-Oxazolesulfonyl chloride)

• Product Name: 2,4-Dimethyl-5-Oxazolesulfonyl chloride
• CAS No: 1294514-37-6
• MF: C₅H₆ClNO₃S
• MW: 195.624039173126
• CID: 2140049
• Update Time: 2025-06-09

2,4-Dimethyl-5-Oxazolesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-Oxazolesulfonyl chloride
• 2,4-Dimethyl-5-Oxazolesulfonyl chloride

• Inchi： 1S/C5H6ClNO3S/c1-3-5(11(6,8)9)10-4(2)7-3/h1-2H3
• InChI Key： CREWJFMAQDAJRL-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)N=C(C)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Topological Polar Surface Area: 68.6

Additional information on 2,4-Dimethyl-5-Oxazolesulfonyl chloride

Introduction to 2,4-Dimethyl-5-Oxazolesulfonyl Chloride (CAS No. 1294514-37-6)

2,4-Dimethyl-5-Oxazolesulfonyl Chloride, identified by its Chemical Abstracts Service (CAS) number 1294514-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both methyl groups at the 2- and 4-positions of the oxazole ring, along with the sulfonyl chloride functional group at the 5-position, imparts unique reactivity and structural properties that make it a valuable building block in medicinal chemistry.

The structure of 2,4-Dimethyl-5-Oxazolesulfonyl Chloride features a five-membered heterocyclic ring containing oxygen, with two methyl substituents and a sulfonyl chloride group attached at specific positions. This arrangement not only influences its electronic properties but also its interaction with biological targets. The sulfonyl chloride moiety is particularly noteworthy as it serves as a versatile leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups into larger molecular frameworks.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. 2,4-Dimethyl-5-Oxazolesulfonyl Chloride has been explored as a key intermediate in the synthesis of compounds with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The oxazole ring itself is known for its stability and ability to engage in hydrogen bonding interactions, making it an attractive scaffold for drug design.

One of the most compelling aspects of 2,4-Dimethyl-5-Oxazolesulfonyl Chloride is its role in the development of small-molecule modulators. These modulators are designed to interact with specific proteins or enzymes, thereby modulating their activity. The compound’s reactivity allows for the facile introduction of various pharmacophores, enabling the creation of molecules with tailored biological profiles. This flexibility has been leveraged in projects aimed at developing treatments for conditions such as cancer, neurodegenerative diseases, and infectious disorders.

Recent advancements in synthetic methodologies have further enhanced the utility of 2,4-Dimethyl-5-Oxazolesulfonyl Chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled chemists to construct complex molecular architectures more efficiently. These methods have allowed for the rapid diversification of libraries containing derivatives of this compound, accelerating the discovery process in drug development.

The pharmaceutical industry has taken note of these developments, recognizing the potential of 2,4-Dimethyl-5-Oxazolesulfonyl Chloride as a platform for innovation. Several companies have initiated programs to explore its applications in preclinical studies. The compound’s ability to serve as a precursor for high-value intermediates makes it an attractive candidate for further investigation. Collaborative efforts between academic researchers and industry scientists are ongoing to uncover new synthetic routes and biological activities.

In addition to its pharmaceutical applications, 2,4-Dimethyl-5-Oxazolesulfonyl Chloride has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel polymers and specialty chemicals. The sulfonyl chloride group can be selectively modified to introduce functionalities that enhance material properties, such as solubility or thermal stability.

The synthesis of 2,4-Dimethyl-5-Oxazolesulfonyl Chloride typically involves multi-step organic transformations starting from readily available precursors. Advances in catalytic systems have improved yields and reduced reaction times, making large-scale production more feasible. Optimized synthetic protocols are now available that minimize byproduct formation and maximize purity, ensuring that researchers have access to high-quality material for their studies.

As research continues to evolve, the demand for specialized intermediates like 2,4-Dimethyl-5-Oxazolesulfonyl Chloride is expected to grow. The compound’s versatility and reactivity make it indispensable in modern chemical synthesis. Its role in developing next-generation therapeutics underscores its importance in advancing scientific knowledge and addressing unmet medical needs.

In conclusion,2,4-Dimethyl-5-Oxazolesulfonyl Chloride (CAS No. 1294514-37-6) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structure and reactivity provide chemists with a powerful tool for creating novel bioactive molecules. As new synthetic strategies emerge and collaborations between academia and industry deepen,2,4-Dimethyl-5-Oxazolesulfonyl Chloride will continue to play a pivotal role in shaping the future of drug discovery and chemical innovation.